Cas no 2060044-02-0 (2,2,4,4-tetramethyl-1-phenylcyclobutan-1-ol)

• Product Name: 2,2,4,4-tetramethyl-1-phenylcyclobutan-1-ol
• CAS No: 2060044-02-0
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• MDL: MFCD30477369
• CID: 5212595
• PubChem ID: 125425873
• Update Time: 2025-07-19

2,2,4,4-tetramethyl-1-phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 2,2,4,4-tetramethyl-1-phenyl-
• 2,2,4,4-tetramethyl-1-phenylcyclobutan-1-ol

• MDL： MFCD30477369
• Inchi： 1S/C14H20O/c1-12(2)10-13(3,4)14(12,15)11-8-6-5-7-9-11/h5-9,15H,10H2,1-4H3
• InChI Key： CLVGMOYZURRCKT-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(O)C(C)(C)CC1(C)C

Additional information on 2,2,4,4-tetramethyl-1-phenylcyclobutan-1-ol

Recent Advances in the Study of 2,2,4,4-Tetramethyl-1-phenylcyclobutan-1-ol (CAS: 2060044-02-0)

The compound 2,2,4,4-tetramethyl-1-phenylcyclobutan-1-ol (CAS: 2060044-02-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 2,2,4,4-tetramethyl-1-phenylcyclobutan-1-ol with high purity and yield. Researchers have employed advanced catalytic systems and green chemistry principles to optimize the synthesis process, reducing environmental impact while maintaining efficiency. These advancements are crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary investigations suggest that 2,2,4,4-tetramethyl-1-phenylcyclobutan-1-ol exhibits promising pharmacological properties. In vitro studies have demonstrated its ability to modulate specific signaling pathways, particularly those involved in inflammation and oxidative stress. These findings position the compound as a potential candidate for developing novel anti-inflammatory and neuroprotective agents.

Further research has explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have revealed that the sterically hindered cyclobutane ring and the phenyl group play critical roles in its biological activity. Computational modeling and X-ray crystallography have provided insights into its binding interactions with target proteins, offering a foundation for rational drug design.

The potential therapeutic applications of 2,2,4,4-tetramethyl-1-phenylcyclobutan-1-ol extend beyond inflammation and neuroprotection. Recent studies have investigated its efficacy in oncology, particularly in targeting cancer cell proliferation and metastasis. Early results indicate that the compound may act as a selective inhibitor of certain kinases involved in tumor growth, though further validation is required.

Despite these promising findings, challenges remain in the development of 2,2,4,4-tetramethyl-1-phenylcyclobutan-1-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Researchers are also exploring prodrug strategies and formulation technologies to enhance its delivery and efficacy.

In conclusion, 2,2,4,4-tetramethyl-1-phenylcyclobutan-1-ol (CAS: 2060044-02-0) represents a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and overcome existing challenges in drug development.